Cas no 129681-59-0 (5-Isoxazoleacetonitrile, 3-phenyl-)

• Product Name: 5-Isoxazoleacetonitrile, 3-phenyl-
• CAS No: 129681-59-0
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 1224829
• PubChem ID: 14815000
• Update Time: 2025-04-20

5-Isoxazoleacetonitrile, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazoleacetonitrile, 3-phenyl-
• 2-(3-phenyl-1,2-oxazol-5-yl)acetonitrile
• 129681-59-0
• DTXSID60564335
• 2-(3-Phenylisoxazol-5-yl)acetonitrile
• (3-Phenyl-1,2-oxazol-5-yl)acetonitrile
• SCHEMBL5281419

• Inchi： 1S/C11H8N2O/c12-7-6-10-8-11(13-14-10)9-4-2-1-3-5-9/h1-5,8H,6H2
• InChI Key： UPJIQZTTYXDTIF-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 184.06374
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.82